Cas no 497960-25-5 (1-Benzoxepin-7-carboxylic acid,2,3,4,5-tetrahydro-3-methylene-5-(phenylsulfonyl)-, methyl ester)

• Product Name: 1-Benzoxepin-7-carboxylic acid,2,3,4,5-tetrahydro-3-methylene-5-(phenylsulfonyl)-, methyl ester
• CAS No: 497960-25-5
• MF: C₁₉H₁₈O₅S
• MW: 358.408224582672
• CID: 1536054
• Update Time: 2024-08-24

1-Benzoxepin-7-carboxylic acid,2,3,4,5-tetrahydro-3-methylene-5-(phenylsulfonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Benzoxepin-7-carboxylic acid,2,3,4,5-tetrahydro-3-methylene-5-(phenylsulfonyl)-, methyl ester
• 1-Benzoxepin-7-carboxylic acid, 2,3,4,5-tetrahydro-3-methylene-5-(phenylsulfonyl)-, methyl ester

• Inchi： 1S/C19H18O5S/c1-13-10-18(25(21,22)15-6-4-3-5-7-15)16-11-14(19(20)23-2)8-9-17(16)24-12-13/h3-9,11,18H,1,10,12H2,2H3
• InChI Key： PWRXCVXSARLQTD-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(OC)=O)C=C2C(S(C2=CC=CC=C2)(=O)=O)CC(=C)C1

Computed Properties

• Exact Mass: 358.08754

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 532.8±50.0 °C(Predicted)
• PSA: 69.67